Cas no 66033-93-0 (1,2-Benzisoxazol-6-ol,3-ethyl-(9CI))

• Product Name: 1,2-Benzisoxazol-6-ol,3-ethyl-(9CI)
• CAS No: 66033-93-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 963017
• Update Time: 2023-11-19

1,2-Benzisoxazol-6-ol,3-ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-6-ol,3-ethyl-(9CI)
• 3-ethylbenzo[d]isoxazol-6-ol
• CID 136295738
• 1,2-Benzisoxazol-6-ol, 3-ethyl-

• Inchi： 1S/C9H9NO2/c1-2-8-7-4-3-6(11)5-9(7)12-10-8/h3-5,11H,2H2,1H3
• InChI Key： JKBGIUSYZSSVET-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(CC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 46.3

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 316.8±22.0 °C(Predicted)
• pka: 8.39±0.40(Predicted)